molecular formula C7H6BIO3 B13064617 (2-Formyl-3-iodophenyl)boronicacid CAS No. 928048-13-9

(2-Formyl-3-iodophenyl)boronicacid

Cat. No.: B13064617
CAS No.: 928048-13-9
M. Wt: 275.84 g/mol
InChI Key: UGCHMNPHRUBGCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Formyl-3-iodophenyl)boronic acid is an aromatic boronic acid derivative featuring a phenyl ring substituted with a formyl group at the 2-position, an iodine atom at the 3-position, and a boronic acid (-B(OH)₂) group. The formyl group enables further functionalization via condensation or nucleophilic addition, while the iodine atom offers opportunities for cross-coupling reactions. Its boronic acid group facilitates reversible esterification with diols, a key property exploited in molecular sensing and drug design .

Properties

CAS No.

928048-13-9

Molecular Formula

C7H6BIO3

Molecular Weight

275.84 g/mol

IUPAC Name

(2-formyl-3-iodophenyl)boronic acid

InChI

InChI=1S/C7H6BIO3/c9-7-3-1-2-6(8(11)12)5(7)4-10/h1-4,11-12H

InChI Key

UGCHMNPHRUBGCF-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C(=CC=C1)I)C=O)(O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the electrophilic trapping of an organometallic reagent with a boric ester, such as B(Oi-Pr)3 or B(OMe)3, under low-temperature conditions to prevent over-alkylation . Another approach involves hydroboration, where a B-H bond is added across an alkene or alkyne to form the corresponding boronic acid .

Industrial Production Methods

Industrial production of (2-Formyl-3-iodophenyl)boronic acid may involve large-scale hydroboration or electrophilic trapping processes, optimized for high yield and purity. The choice of method depends on the availability of starting materials and the desired scale of production.

Chemical Reactions Analysis

Types of Reactions

(2-Formyl-3-iodophenyl)boronic acid undergoes various types of chemical reactions, including:

    Oxidation: The boronic acid group can be oxidized to form boronic esters or other boron-containing compounds.

    Reduction: The formyl group can be reduced to an alcohol or other reduced forms.

    Substitution: The iodine substituent can be replaced with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and sodium periodate (NaIO4).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

    Substitution: Nucleophiles like amines, thiols, or alkoxides can be used to replace the iodine substituent.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the boronic acid group may yield boronic esters, while reduction of the formyl group may produce alcohols.

Mechanism of Action

The mechanism of action of (2-Formyl-3-iodophenyl)boronic acid in chemical reactions involves the formation of a boronate complex with the target molecule. In Suzuki-Miyaura coupling, the boronic acid group undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired carbon-carbon bond . The formyl and iodine substituents can participate in additional reactions, depending on the specific conditions.

Comparison with Similar Compounds

Substituent Effects on Reactivity and pKa

The reactivity and acidity of boronic acids are heavily influenced by substituents on the aromatic ring. Below is a comparative analysis of (2-Formyl-3-iodophenyl)boronic acid and analogs:

Compound Substituents pKa (Estimated) Key Reactivity Features
(2-Formyl-3-iodophenyl)boronic acid 2-formyl, 3-iodo ~7.5–8.5* High Lewis acidity due to electron-withdrawing groups; forms stable boronic esters
(2-Fluoro-3-iodophenyl)boronic acid 2-fluoro, 3-iodo ~8.0–9.0 Reduced electron withdrawal compared to formyl; slower esterification kinetics
(2-Formyl-3-hydroxyphenyl)boronic acid 2-formyl, 3-hydroxy ~7.0–7.5 Hydroxy group enhances water solubility; intramolecular H-bonding stabilizes boronate
Phenylboronic acid No substituents ~8.8 Lower reactivity; used as a baseline for comparison
3-AcPBA (3-acetamidophenylboronic acid) 3-acetamido ~9.5 High pKa limits physiological applications; moderate glucose binding

*Estimated based on structural analogs in –3.

Key Findings :

  • The formyl group in (2-Formyl-3-iodophenyl)boronic acid lowers its pKa compared to phenylboronic acid, enhancing its Lewis acidity and boronate formation kinetics under physiological conditions .

Key Findings :

  • Bulky, hydrophobic substituents (e.g., iodine in the target compound) reduce aqueous solubility, limiting direct biological applicability unless formulated as prodrugs or nano-carriers .
  • Hydroxyl or methoxy groups improve solubility and enhance binding to targets like HDACs, as seen in .

Key Findings :

  • The iodine substituent in the target compound enables participation in cross-coupling reactions, expanding its utility in synthesizing biaryl structures .
  • Formyl-containing analogs (e.g., (5-Formylfuran-2-yl)boronic acid) are prioritized for dynamic combinatorial chemistry due to reversible imine formation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.